molecular formula C12H12Cl2O2 B8611267 2,3,5,6-Tetramethylbenzene-1,4-dicarbonyl dichloride CAS No. 17587-17-6

2,3,5,6-Tetramethylbenzene-1,4-dicarbonyl dichloride

Cat. No.: B8611267
CAS No.: 17587-17-6
M. Wt: 259.12 g/mol
InChI Key: YSTOWRIBDZWBPF-UHFFFAOYSA-N
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Description

2,3,5,6-Tetramethylbenzene-1,4-dicarbonyl dichloride is a useful research compound. Its molecular formula is C12H12Cl2O2 and its molecular weight is 259.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

17587-17-6

Molecular Formula

C12H12Cl2O2

Molecular Weight

259.12 g/mol

IUPAC Name

2,3,5,6-tetramethylbenzene-1,4-dicarbonyl chloride

InChI

InChI=1S/C12H12Cl2O2/c1-5-6(2)10(12(14)16)8(4)7(3)9(5)11(13)15/h1-4H3

InChI Key

YSTOWRIBDZWBPF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C(=C1C(=O)Cl)C)C)C(=O)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 500 ml. three-necked flask equipped with stirrer, reflux condenser and nitrogen inlet, is added 100 grams tetramethylterephthalic acid and 200 ml. thionyl chloride. The mixture is stirred at reflux for six hours during which time the acid dissolves and a mixture of sulfur dioxide and hydrogen chloride is evolved. At the end of this period the excess thionyl chloride is removed by distillation. The residue, which is crude tetramethylterephthaloyl chloride, is recrystallized twice from cyclohexane.
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